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Compound of Interest

Compound Name: 3,4,5-Tribromopyrazole

Cat. No.: B016341

Pyrazole and its derivatives are foundational scaffolds in medicinal chemistry, present in a wide
array of approved drugs and clinical candidates.[1][2] The tribrominated pyrazole, in particular,
offers three reactive handles that can be selectively functionalized, making it a versatile starting
material for constructing diverse molecular libraries. Its applications span the development of
anti-inflammatory, anti-cancer, and neuroactive agents.[3] Given its role at the genesis of a
synthetic route, the purity of the initial 3,4,5-Tribromo-1H-pyrazole charge is paramount. The
presence of under-brominated species (mono- or dibromo-pyrazoles) or isomeric impurities can
fundamentally alter reaction pathways and compromise the integrity of the final compounds.
This guide is structured to empower the scientist to source with confidence and verify with
certainty.

Chapter 1: The Synthetic Landscape and Its Impact
on Quality

The quality of a chemical reagent is a direct reflection of its synthetic route and subsequent
purification. Understanding the manufacturing process is critical to anticipating potential
impurities. 3,4,5-Tribromo-1H-pyrazole is typically synthesized via the exhaustive bromination
of 1H-pyrazole.

The reaction generally proceeds by treating pyrazole with an excess of a brominating agent
(e.g., bromine) in a suitable solvent, often under alkaline conditions to facilitate the reaction via
the pyrazole anion.[3]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b016341?utm_src=pdf-interest
https://www.chemsrc.com/en/cas/17635-44-8_954470.html
http://orgsyn.org/demo.aspx?prep=V85P0179
https://www.chemicalbook.com/synthesis/3-5dibromo-1h-pyrazole.htm
https://www.chemicalbook.com/synthesis/3-5dibromo-1h-pyrazole.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1H-Pyrazole Bromination

Rarlely Brominated Further Bromination , (R RSB TIII)  Purification Qualified Product
---------------- »{ (Mono-/Di-bromo pyrazoles) " (Recr / Chre ) (295-97% Purity)
Brominating Agent (e.g., Br2)
Base (e.g., NaOH aq.)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Stage 1: Documentation Review
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Receive Sample
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Reject Lot
Contact Supplier
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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pyrazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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